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Abstract

This technical guide provides a comprehensive overview of the chemical compound N-ethyl-N-
propan-2-ylaniline. It details its chemical and physical properties, provides a plausible
experimental protocol for its synthesis via reductive amination, and presents its characteristic
spectral data. Additionally, this guide discusses the potential biological significance of N-
alkylanilines, postulating a hypothetical signaling pathway based on their known antimicrobial
and antioxidant activities. Safety and handling precautions are also outlined. This document is
intended to serve as a valuable resource for researchers and professionals in the fields of
organic synthesis, medicinal chemistry, and drug development.

Chemical and Physical Properties

N-ethyl-N-propan-2-ylaniline, also known as N-ethyl-N-isopropylaniline, is an aromatic amine
with the chemical formula C11H17N.[1] Its structure consists of an aniline ring N-substituted with
both an ethyl and an isopropy! group.

Table 1: Physicochemical Properties of N-ethyl-N-propan-2-ylaniline
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Property Value Reference

IUPAC Name N-ethyl-N-propan-2-ylaniline [1]

Molecular Formula Ci11H17N [1]

Molecular Weight 163.26 g/mol [1]

Exact Mass 163.136099547 Da [1]

XLogP3-AA (Predicted) 3.2 [1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor 1

Count

Rotatable Bond Count 3

CAS Number 54813-77-3 [1]
Synthesis

A plausible and efficient method for the synthesis of N-ethyl-N-propan-2-ylaniline is the

reductive amination of N-ethylaniline with acetone. This reaction involves the formation of an

intermediate iminium ion, which is then reduced in situ to the corresponding tertiary amine.

Experimental Protocol: Reductive Amination of N-
Ethylaniline with Acetone

This protocol is adapted from general procedures for reductive amination.

Materials:

N-Ethylaniline

Acetone

Sodium triacetoxyborohydride (NaBH(OAC)3)

Dichloromethane (DCM), anhydrous
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Saturated aqueous sodium bicarbonate (NaHCO3) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a solution of N-ethylaniline (1.0 equivalent) in anhydrous dichloromethane, add acetone
(1.2 equivalents).

Stir the mixture at room temperature for 20-30 minutes.

Slowly add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirred
solution.

Allow the reaction to proceed at room temperature, monitoring its progress by Thin Layer
Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium
bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with dichloromethane (2 x 20 mL).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.
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e The crude product can be purified by column chromatography on silica gel if necessary.

Diagram 1: Synthetic Workflow for N-ethyl-N-propan-2-ylaniline
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Caption: Synthetic workflow for N-ethyl-N-propan-2-ylaniline.

Spectral Data
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The structural confirmation of N-ethyl-N-propan-2-ylaniline is achieved through various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted tH and 13C NMR Chemical Shifts

Predicted *H Chemical Shift

Predicted 3C Chemical Shift

Atom Type

(Ppm) (Ppm)
Aromatic-H 6.5-7.3
-CH(CHs)2 3.8 - 4.2 (septet) 48 - 52
-CH2CHs 3.2 - 3.6 (quartet) 42 - 46
-CH(CHs3)2 1.1 - 1.3 (doublet) 19-23
-CH2CH 1.0 - 1.2 (triplet) 12-16
Aromatic-C 112 - 150

Note: These are predicted values and may vary slightly from experimental data.

Mass Spectrometry (MS)

The mass spectrum of N-ethyl-N-propan-2-ylaniline would exhibit a molecular ion peak

corresponding to its molecular weight.

Table 3: Mass Spectrometry Data

m/z Interpretation Reference
163 Molecular ion [M]* [2]
148 [M - CHs]* 2]
120 [M - CsH7]* [2]
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Potential Biological Significance and Signaling
Pathways

While specific biological activities of N-ethyl-N-propan-2-ylaniline have not been extensively
reported, the broader class of N-alkylanilines has demonstrated various biological effects,
including antimicrobial and antioxidant properties.

Hypothetical Signaling Pathway: Antioxidant Activity

N-alkylanilines may exert antioxidant effects by scavenging reactive oxygen species (ROS).
This can interfere with ROS-mediated signaling pathways that contribute to cellular damage
and inflammation.

Diagram 2: Hypothetical Antioxidant Signaling Pathway
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Caption: Hypothetical antioxidant mechanism of action.

Safety and Handling

N-ethyl-N-propan-2-ylaniline should be handled with appropriate safety precautions in a well-
ventilated laboratory setting.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1598960?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.
 Inhalation: Avoid inhaling vapors. Use in a fume hood.

o Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

Conclusion

This technical guide has provided a detailed overview of N-ethyl-N-propan-2-ylaniline, including
its properties, a plausible synthetic route, and spectral data. While further research is needed
to fully elucidate its biological activities and potential applications, the information presented
here serves as a foundational resource for scientists and researchers interested in this
compound and the broader class of N-alkylanilines. The provided experimental protocol offers
a practical starting point for its synthesis, enabling further investigation into its chemical and
biological characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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